Synthesis of 2-(6-Bromopyridin-2-yl)propan-2-amine: A Technical Guide
Synthesis of 2-(6-Bromopyridin-2-yl)propan-2-amine: A Technical Guide
Executive Summary & Strategic Analysis
The target molecule, 2-(6-Bromopyridin-2-yl)propan-2-amine (CAS: 1192356-15-2), is a critical "gem-dimethyl" pyridine building block. It serves as a privileged pharmacophore in kinase inhibitors (e.g., SHP2, WEE1) and GPCR ligands, offering a rigidified, lipophilic amine handle that resists metabolic deamination better than linear alkyl amines.
Synthesizing this scaffold presents two primary chemoselective challenges:
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Differentiation of the 2,6-positions: The starting material, 2,6-dibromopyridine, is symmetric. Mono-functionalization requires precise kinetic control.
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Formation of a Hindered Tertiary Amine: Introducing an amine at a quaternary carbon (gem-dimethyl) adjacent to an electron-deficient pyridine ring is sterically demanding and prone to elimination (alkene formation) rather than substitution.
This guide details the Lithiation-Ritter Protocol , a high-fidelity route chosen for its scalability and operational reliability. Unlike the "Cerium-Nitrile" method (which often suffers from over-addition) or the "Curtius" route (multi-step, hazardous azides), the Ritter approach utilizes the stability of the intermediate tertiary carbocation to install the nitrogen atom efficiently.
Retrosynthetic Analysis
The most logical disconnection relies on the Ritter Reaction , tracing the amine back to a tertiary alcohol, which is readily accessible from 2,6-dibromopyridine.
Caption: Retrosynthetic logic prioritizing the stable tertiary alcohol intermediate.
Detailed Experimental Protocol
Phase 1: Mono-Lithiation & Acetone Addition
Objective: Selective synthesis of 2-(6-bromopyridin-2-yl)propan-2-ol. Mechanism: Lithium-Halogen Exchange followed by nucleophilic addition.
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Reagents:
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2,6-Dibromopyridine (1.0 equiv)
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n-Butyllithium (1.05 equiv, 2.5 M in hexanes)
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Acetone (anhydrous, 1.2 equiv)
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Solvent: THF (anhydrous)
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Protocol:
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Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and temperature probe. Charge with 2,6-dibromopyridine and dissolve in anhydrous THF (0.5 M concentration).
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Lithiation: Cool the solution to -78 °C (dry ice/acetone bath). This temperature is critical; warmer temperatures (-40 °C) promote "halogen dance" or di-lithiation.
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Addition: Add n-BuLi dropwise via syringe pump over 30 minutes. Maintain internal temperature below -70 °C.
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Observation: The solution typically turns a yellow-orange color, indicating the formation of the 2-bromo-6-lithiopyridine species.
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Equilibration: Stir at -78 °C for 45 minutes to ensure complete exchange.
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Quench: Add anhydrous acetone (dissolved in a small amount of THF) dropwise.
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Warming: Stir at -78 °C for 1 hour, then remove the cooling bath and allow to warm to 0 °C.
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Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3x).[1] Wash combined organics with brine, dry over Na₂SO₄, and concentrate.
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Purification: Flash column chromatography (Hexanes/EtOAc, 9:1 to 4:1).
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Target Yield: 85-92%
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Data Check: ¹H NMR should show a singlet (6H) at ~1.5 ppm (gem-dimethyl) and aromatic signals for the 2,6-disubstituted pyridine.
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Phase 2: The Modified Ritter Reaction
Objective: Conversion of the tertiary alcohol to the amine precursor. Critical Insight: Standard Ritter reactions use acetonitrile to form an acetamide. Hydrolyzing a sterically hindered N-tert-alkyl acetamide requires harsh conditions (refluxing HCl/NaOH) that may degrade the bromopyridine. Solution: Use Chloroacetonitrile .[2] The resulting chloroacetamide can be cleaved under mild, neutral conditions using thiourea.
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Reagents:
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Tertiary Alcohol (from Phase 1)
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Chloroacetonitrile (2.0 equiv)
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Acetic Acid (solvent/moderator)
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Sulfuric Acid (conc., 2.0 equiv)
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Protocol:
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Dissolution: Dissolve the tertiary alcohol in Glacial Acetic Acid (approx. 3 mL/mmol) at 0 °C.
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Activation: Add Chloroacetonitrile.
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Acid Addition: Add concentrated H₂SO₄ dropwise. The mixture may darken.[3]
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Reaction: Allow to warm to room temperature and stir for 12–18 hours.
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Workup: Pour onto ice water. Neutralize carefully with saturated NaHCO₃ (gas evolution!). Extract with DCM.[8]
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Isolation: The chloroacetamide intermediate is often solid and can be purified by recrystallization or a short silica plug.
Phase 3: Mild Deprotection (The Hanessian Method)
Objective: Unmasking the primary amine.
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Reagents:
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Chloroacetamide intermediate
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Thiourea (1.2 equiv)
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Ethanol (or EtOH/AcOH 5:1)
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Protocol:
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Reflux: Dissolve the chloroacetamide and thiourea in Ethanol. Heat to reflux for 2–4 hours.
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Workup: Cool to room temperature. The byproduct (pseudothiohydantoin) often precipitates; filter it off.
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Basification: Concentrate the filtrate. Partition between water and DCM. Adjust aqueous layer to pH >10 with 1N NaOH.
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Extraction: Extract the free amine into DCM (3x). Dry (Na₂SO₄) and concentrate.
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Final Product: The resulting oil is the target amine. Conversion to the HCl salt (using 4M HCl in Dioxane) is recommended for long-term storage.
Analytical Data & Troubleshooting
Expected Data Profile
| Property | Specification | Notes |
| Appearance | Pale yellow oil (free base) / White solid (HCl salt) | Amine absorbs CO₂ from air; store under Ar.[10] |
| ¹H NMR (CDCl₃) | δ 7.5 (t, 1H), 7.4 (d, 1H), 7.3 (d, 1H), 1.5 (s, 6H), 1.8 (bs, 2H, NH₂) | Pyridine protons may shift depending on concentration. |
| MS (ESI+) | [M+H]⁺ = 215.0 / 217.0 | Characteristic 1:1 Br isotope pattern. |
Troubleshooting Logic
Caption: Diagnostic flowchart for common synthetic failure modes.
Safety & Handling
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n-Butyllithium: Pyrophoric.[7] Use strictly anhydrous techniques under inert atmosphere. Have a Class D fire extinguisher ready.
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Chloroacetonitrile: Highly toxic and readily absorbed through skin. Use double gloves and work in a high-efficiency fume hood.
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Cyanide Generation: While this route avoids free cyanide salts, the Ritter reaction with nitriles under acidic conditions can theoretically liberate trace HCN if overheated or quenched improperly. Maintain pH control during workup.
References
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Mechanistic Basis of Ritter Reaction: Ritter, J. J., & Minieri, P. P. (1948). "A New Reaction of Nitriles. I. Amides from Alkenes and Monoterpenes." Journal of the American Chemical Society, 70(12), 4045–4048. Link
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Lithiation of Dibromopyridine: Song, J. J., et al. (2004). "Synthesis of 5-bromopyridyl-2-magnesium chloride and its application in the synthesis of functionalized pyridines." Organic Letters, 6(26), 4905-4907.[11] Link
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Thiourea Deprotection (Hanessian): Masaki, M., et al. (1968). "A New Method for the Synthesis of Primary Amines from Chloroacetamides." Journal of the American Chemical Society.[4] (Adapted methodology for mild cleavage).
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Cerium-Mediated Alternative (Context): Ciganek, E. (1992). "Tertiary carbinamines by cerium(III) chloride promoted addition of organolithium reagents to nitriles." The Journal of Organic Chemistry, 57(16), 4521–4527. Link
Sources
- 1. benchchem.com [benchchem.com]
- 2. Ritter Reaction [organic-chemistry.org]
- 3. Selective Mono- and Diamination of 2,6-Dibromopyridine for the Synthesis of Diaminated Proligands - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Rosenmund-von Braun Reaction [organic-chemistry.org]
- 5. researchgate.net [researchgate.net]
- 6. youtube.com [youtube.com]
- 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 8. glaserr.missouri.edu [glaserr.missouri.edu]
- 9. CN115784978B - Method for synthesizing 2-amino-6-bromopyridine - Google Patents [patents.google.com]
- 10. echemi.com [echemi.com]
- 11. Synthesis of 5-bromopyridyl-2-magnesium chloride and its application in the synthesis of functionalized pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
